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Compound of Interest

Compound Name: Morin

CAS No.: 85595-40-0

Cat. No.: B10753635

Get Quote

Application Note & Technical Guide

Executive Summary
Morin (2',3,4',5,7-pentahydroxyflavone) is a bio-flavonoid fluorophore with a unique dual-utility

in cell biology and toxicology.[1] While historically used as a general nucleic acid stain, its

critical value in modern drug development lies in its high specificity for Aluminum (Al³⁺) ions.

This guide prioritizes the detection of intracellular aluminum accumulation—a critical assay for

monitoring vaccine adjuvant biodistribution, neurotoxicity (Alzheimer's research), and

metallodrug uptake. Secondarily, it outlines the protocol for nucleic acid counterstaining.

Technical Specifications & Physics
Morin acts as a "turn-on" fluorescent sensor. In its free state, it exhibits weak fluorescence.

Upon chelation with Al³⁺ or intercalation with nucleic acids, quantum yield increases

significantly due to structural rigidification.
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Property Specification Notes

CAS Number 480-16-0
Usually supplied as Morin

Hydrate.

Molecular Weight 302.24 g/mol

Solubility Methanol, Ethanol, DMSO

Insoluble in water. Stock

solutions require organic

solvents.

Excitation Max ~418–420 nm

Compatible with DAPI (UV) or

GFP/FITC (Blue) filters

depending on bandwidth.

Emission Max ~500–525 nm Bright green fluorescence.

pKa Multiple (hydroxyls)

Fluorescence is pH-

dependent; optimal staining

often requires acidic conditions

(pH ~5.0).

Mechanism of Action
The fluorescence mechanism relies on the formation of a rigid chelate complex. The 3-hydroxyl

and 4-carbonyl groups of the pyrone ring are the primary binding sites for Al³⁺.

DOT Diagram: Chelation & Fluorescence Mechanism
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Click to download full resolution via product page

Figure 1: Mechanism of Fluorogenic Response. Chelation of Aluminum rigidifies the Morin
molecule, suppressing non-radiative decay pathways and enabling strong green fluorescence.

[1]

Protocol A: Intracellular Aluminum Detection
(Primary Application)
Context: Used for detecting aluminum adjuvants (e.g., Alhydrogel) in macrophages or Al³⁺

accumulation in neurodegenerative tissue.

Reagents Required[1][2][3][4][5][6][7]
Stock Solution: 10 mM Morin in Methanol (Store at -20°C, dark).

Staining Buffer: 0.2% Morin in 85% Ethanol + 0.5% Glacial Acetic Acid (Freshly prepared).

[2]

Differentiation Solution: 1% HCl in water (Acid wash).

Quenching Agent (Optional for Tissue): 0.05% Sudan Black B in 70% Ethanol.

Fixative: 4% Paraformaldehyde (PFA) or 10% Neutral Buffered Formalin.

Step-by-Step Methodology
Cell Preparation:

Adherent Cells: Grow on coverslips. Treat with Al-containing compound (e.g., 10–50

µg/mL Alhydrogel) for required duration (e.g., 24h).

Tissue Sections: Deparaffinize FFPE slides and rehydrate through graded alcohols to

water.

Fixation:

Fix cells/tissue in 4% PFA for 15 minutes at Room Temperature (RT).[3]
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Wash 3x with PBS.

Acid Pre-Wash (Crucial for Specificity):

Incubate samples in 1% HCl for 10 minutes.

Why? This removes loosely bound non-specific ions while retaining intracellular Al

aggregates.

Rinse with distilled water.[4][2]

Staining:

Incubate in Staining Buffer (0.2% Morin/85% EtOH/0.5% Acetic Acid) for 10–30 minutes at

RT in the dark.

Note: The acidic environment facilitates specific Al-Morin complexation.

Differentiation/Washing:

Wash 3x with 85% Ethanol to remove excess unbound Morin.

Rinse with distilled water.[4][2]

Autofluorescence Quenching (Tissue Only):

If imaging brain or muscle tissue, incubate with Sudan Black B solution for 10 minutes to

quench lipofuscin autofluorescence.

Wash 3x with 70% Ethanol.

Mounting & Imaging:

Mount with an aqueous antifade medium (e.g., Fluoromount-G).

Image: Use GFP channel (Ex 488nm or 420nm / Em 510–540nm). Al-rich regions appear

as bright green puncta.
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DOT Diagram: Experimental Workflow
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Figure 2: Step-by-step workflow for specific Aluminum detection, including the critical acid wash

and validation steps.

Protocol B: Nucleic Acid Counterstaining
Context: Morin can be used as a general nuclear/cytoplasmic stain if Al³⁺ is absent. It binds

DNA/RNA, but with lower affinity than DAPI.

Fixation: Fix cells in Methanol (-20°C) for 10 minutes (preferred over PFA for nucleic acid

accessibility).

Staining: Dilute Morin stock to 100 µM in PBS.

Incubation: Stain for 30–60 minutes at RT.

Wash: Wash 3x with PBS.

Imaging: Nuclei will appear green/blue-green.

Note: RNA in the nucleolus and cytoplasm may also stain, reducing nuclear contrast

compared to Hoechst.

Self-Validating Systems (Quality Control)
To ensure the signal observed is truly Aluminum (or the target) and not autofluorescence or

artifact:

The Chelator Quench (The "Gold Standard"):

Prepare a duplicate slide.

Pre-treat (or post-treat) with 1 mM Deferoxamine (DFO) or 10 mM EDTA for 30 minutes.

Result: The specific Al-Morin signal must disappear or significantly diminish. If

fluorescence persists, it is non-specific background.

The Acid Wash Test:
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Ensure the 1% HCl wash step is included. Omitting this often leads to high background

noise from non-specifically bound flavonoids.

Troubleshooting & Optimization
Issue Probable Cause Solution

High Background Unbound Morin precipitation
Increase washing steps with

85% Ethanol (not just water).

Weak Signal pH too neutral/alkaline
Ensure staining solution

contains acetic acid (pH ~5.0).

Rapid Fading Photobleaching

Use antifade mounting media;

Morin is susceptible to

bleaching under high-intensity

UV/Blue light.

Broad Cytoplasmic Staining RNA binding

Treat with RNase A prior to

staining if strictly nuclear

imaging is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b10753635?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753635?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

